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Bromofluoromethane Applications and Basic Data

Bromofluoromethane is recognized as an important reagent, particularly in the manufacture of

pharmaceuticals and other chemicals [1]. Its isotopomer containing fluorine-18 is also used in radiochemistry

[1]. The table below summarizes its core characteristics and the available experimental spectroscopic

information I found.

Characteristic/Use Description

Chemical Formula CH₂BrF [1]

Appearance Gas [1]

Boiling Point 19 °C [1]

Primary Uses Pharmaceutical synthesis; radiochemistry (as an isotopomer containing
fluorine-18) [2] [1]

Key Spectroscopic
Study

High-resolution Fourier transform infrared (FTIR) spectroscopy of the
isotopologue CH₂⁷⁹BrF [3]
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The main spectroscopic data comes from a high-resolution FTIR study on CH₂⁷⁹BrF [3]. The researchers

analyzed the spectrum in the region between 910 and 980 cm⁻¹, which corresponds to the atmospheric

window [3].

Experimental Protocol Summary:

Objective: To analyze the interacting ν₉, ν₅ + ν₆ and 3ν₆ vibrational levels of CH₂⁷⁹BrF [3].

Instrumentation: High-resolution Fourier transform infrared (FTIR) spectrometer [3].
Resolution: 0.0030 cm⁻¹ [3].

Methodology: The data set was treated using Watson’s A-reduced Hamiltonian in the Ir
representation, implemented with first-order a-, b-, and c- type Coriolis coupling terms. The analysis

yielded a set of accurate upper-state parameters, including quartic distortion terms for the ν₉ and ν₅ +
ν₆ vibrational levels [3].

This experimental workflow for obtaining high-resolution infrared spectra and molecular constants can be

visualized as follows:
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Diagram: Experimental workflow for high-resolution FTIR analysis of CH₂⁷⁹BrF, based on Visinoni et al.

[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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